N-ethyl-3-(4-methylpiperazin-1-yl)propan-1-amine
Overview
Description
Scientific Research Applications
Design and Synthesis of Derivatives
Novel derivatives of N-ethyl-3-(4-methylpiperazin-1-yl)propan-1-amine were designed and synthesized, showcasing the compound's versatility in forming various chemical structures. These derivatives were thoroughly characterized using techniques like NMR, IR, and MS to confirm their structures and properties (Yang Jing, 2010).
Synthesis of Anticancer Agents
The compound was utilized as a precursor in synthesizing derivatives that showed inhibitory activity against Src kinase, which plays a role in cancer progression. Moreover, these derivatives exhibited significant anticancer activity on human breast carcinoma cells, highlighting the potential of this compound in the development of novel anticancer therapies (Deepti Sharma et al., 2010).
Antibacterial and Antimicrobial Applications
Derivatives of this compound were synthesized and tested for their antibacterial and antimicrobial activities. The research underlines the compound's potential as a starting point for developing new antibacterial and antimicrobial agents (Angamuthu N et al., 2021).
Synthesis of Bioactive Compounds
The compound served as a key intermediate in synthesizing bioactive molecules, such as premafloxacin, which is an antibiotic targeted against veterinary pathogens. This showcases the application of this compound in veterinary medicine and its role in developing new antibiotics (T. Fleck et al., 2003).
Biological and Pharmacological Research
Anticonvulsant Properties
this compound derivatives were synthesized and evaluated for their anticonvulsant properties. This highlights the potential therapeutic applications of the compound in treating neurological disorders (J. Obniska et al., 2005).
Endosomolytic Polymers
The compound was investigated for its role in the creation of endosomolytic polymers, illustrating its utility in drug delivery systems. The research delves into the physicochemical and biological properties of these polymers, providing insights into their potential applications in therapeutics (P. Ferruti et al., 2000).
Future Directions
properties
IUPAC Name |
N-ethyl-3-(4-methylpiperazin-1-yl)propan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H23N3/c1-3-11-5-4-6-13-9-7-12(2)8-10-13/h11H,3-10H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IVCQNWFWUGMGBJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCCCN1CCN(CC1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H23N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50651268 |
Source
|
| Record name | N-Ethyl-3-(4-methylpiperazin-1-yl)propan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50651268 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
224456-89-7 |
Source
|
| Record name | N-Ethyl-3-(4-methylpiperazin-1-yl)propan-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50651268 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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